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Compound of Interest

Compound Name: Tributylphenyltin

Cat. No.: B1297740 Get Quote

For Immediate Use by Laboratory Personnel

This guide provides essential safety and logistical information for the handling and disposal of

Tributylphenyltin (CAS No. 960-16-7). Adherence to these procedures is critical for ensuring

personnel safety and minimizing environmental impact. Tributylphenyltin, an organotin

compound, is highly toxic and poses significant health risks through ingestion, inhalation, or

skin contact.[1]

Hazard Identification and Chemical Properties
Tributylphenyltin is a clear, colorless liquid that is a potent skin and eye irritant.[2][3] It is toxic

if ingested and harmful upon skin absorption.[2] Prolonged or repeated exposure can lead to

organ injury.[2] Organotin compounds, in general, are known to be highly toxic, with the

severity of effects varying based on the specific organic groups attached to the tin atom.[1]

Key Chemical and Physical Properties:
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Property Value

Molecular Formula C18H32Sn[2]

Molecular Weight 367.16 g/mol [3]

Appearance Clear colorless liquid[2][3]

Boiling Point 125-128 °C at 0.14 mmHg[3][4]

Density 1.125 g/mL at 25 °C[3][4]

Flash Point >230 °F (>110 °C)[3]

Water Solubility Sparingly soluble[3]

Personal Protective Equipment (PPE)
The use of appropriate PPE is the primary defense against exposure to Tributylphenyltin. A

standard Level C ensemble is often recommended for handling organotin compounds.[1] All

work with Tributylphenyltin must be conducted within a certified chemical fume hood.[1]

Required PPE for Handling Tributylphenyltin:
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Operation
Eye/Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Routine Handling

(e.g., weighing,

solution

preparation)

Tightly fitting

safety goggles

with side-shields.

[5]

Chemical-

impermeable

gloves (e.g.,

nitrile,

neoprene).[5]

Laboratory coat,

long pants, and

closed-toe

shoes.[5]

NIOSH-approved

respirator is

required if vapors

or aerosols are

generated.[5]

Spill Cleanup

Chemical splash

goggles and a

face shield.[5]

Heavy-duty,

chemical-

resistant gloves.

[5]

Chemical-

resistant suit or

apron over a lab

coat.[5]

A self-contained

breathing

apparatus

(SCBA) should

be used for large

spills.[5]

Waste Disposal
Safety goggles

with side-shields.

Chemical-

impermeable

gloves.[5]

Laboratory coat.

[5]

Generally not

required if

handling closed

containers.[5]

Exposure Limits
Personnel should be aware of the established occupational exposure limits for organotin

compounds to minimize health risks.

Occupational Exposure Limits for Organotin Compounds (as Sn):

Limit Type Value

Permissible Exposure Limit (PEL) 0.1 mg/m³[2]

Threshold Limit Value (TLV) 0.1 mg/m³[2]

TLV-STEL (Short-Term Exposure Limit) 0.2 mg/m³[2]

Immediately Dangerous to Life or Health (IDLH) 25.0 mg/m³[2]
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A systematic approach is crucial for minimizing the risk of exposure when working with

Tributylphenyltin.

Operational Plan for Safe Handling:

Preparation:

Ensure an emergency eyewash station and safety shower are readily accessible.[5]

Work in a well-ventilated area, specifically within a certified chemical fume hood.[1]

Use the smallest quantity of the chemical necessary for the experiment.[5]

Handling:

Wear all required PPE as outlined in the table above.

Avoid the formation of dust and aerosols.[5]

Use non-sparking tools to prevent ignition.[5]

Do not eat, drink, or smoke in the handling area.

Storage:

Store Tributylphenyltin in tightly closed, clearly labeled containers.[1]

Keep in a well-ventilated, dry, and secure area.[1]

Store away from strong oxidizing agents.[1]

Emergency Procedures
In the event of an accidental exposure, immediate action is critical.

First-Aid Measures:
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Exposure Route Action

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes and

remove any contaminated clothing.[1]

Eye Contact

Flush the eyes with plenty of water for at least

15 minutes, occasionally lifting the eyelids, and

seek immediate medical attention.[1]

Inhalation
Move the individual to fresh air and seek

immediate medical attention.[1]

Ingestion Seek immediate medical attention.[1]

Spill and Disposal Plan
Proper management of spills and waste is essential to prevent environmental contamination.

Spill Cleanup Workflow:

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE, including respiratory protection for large spills.

Contain the spill using an inert absorbent material (e.g., sand, silica gel).

Carefully collect the absorbed material into a designated, labeled hazardous waste

container.

Decontaminate the spill area.

Dispose of all contaminated materials as hazardous waste.

Waste Disposal:

Chemical Waste: Collect all waste containing Tributylphenyltin in a designated, labeled,

and sealed hazardous waste container.[5]
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Contaminated Materials: Dispose of all contaminated materials, including gloves, bench

paper, and pipette tips, as hazardous waste.[5]

All waste disposal must be in accordance with institutional and regulatory guidelines.[1] This

material and its container must be disposed of as hazardous waste.[4]

1. Preparation 2. Handling

3. Post-Handling & Decontamination

4. Waste Disposal

Don Appropriate PPE Work in Fume Hood Verify Emergency Equipment Access Weigh/Measure Chemical Perform Experiment

Decontaminate Work Surfaces

Dispose of Liquid WasteWaste Generation

Dispose of Solid Waste
Waste Generation

Doff PPE Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the Safe Handling of Tributylphenyltin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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